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Compound of Interest

Compound Name: coenzyme B

CAS No.: 104302-77-4

Cat. No.: B1238757

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coenzyme B, chemically known as 7-mercaptoheptanoylthreonine phosphate (HS-HTP), is a

crucial cofactor in the metabolic pathways of methanogenic archaea. It plays an indispensable

role in the terminal step of methanogenesis, acting as the primary electron donor for the

reductive cleavage of the methyl-coenzyme M thioether, which releases methane.

Understanding the precise physicochemical properties of Coenzyme B is fundamental for

elucidating the bioenergetics of methane formation and for potential applications in

biotechnology and enzyme inhibitor design. This guide provides a comprehensive overview of

its core chemical and physical characteristics, supported by experimental protocols and

pathway visualizations.

Core Physicochemical Properties
The fundamental identification and structural properties of Coenzyme B are summarized

below. These data are foundational for all further analytical and experimental work.
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Property Value Reference(s)

IUPAC Name

(2S,3R)-3-phosphonooxy-2-(7-

sulfanylheptanoylamino)butan

oic acid

--INVALID-LINK--

Synonyms

7-mercaptoheptanoylthreonine

phosphate, HS-HTP,

Component B

[1][2]

CAS Number 104302-77-4 --INVALID-LINK--

Chemical Formula C₁₁H₂₂NO₇PS [1][3]

Molecular Weight 343.34 g/mol --INVALID-LINK--

Canonical SMILES

C--INVALID-LINK--

O)NC(=O)CCCCCCS">C@HO

P(=O)(O)O

--INVALID-LINK--

Detailed Physicochemical Characteristics
Solubility
Specific quantitative solubility data for Coenzyme B is not extensively published. However, its

molecular structure provides strong indicators of its solubility profile. The molecule possesses a

terminal carboxyl group and a phosphate monoester, both of which are ionized at physiological

pH, conferring significant water solubility[4]. The seven-carbon aliphatic chain is nonpolar, but

its influence is likely overcome by the highly polar and ionizable groups.

Expected Solubility Profile:

Water: High solubility, especially in neutral to alkaline aqueous buffers where the phosphate

and carboxyl groups are fully deprotonated.

Polar Organic Solvents (e.g., Methanol, Ethanol, DMSO): Moderate to good solubility is

expected due to the molecule's ability to form hydrogen bonds.

Nonpolar Organic Solvents (e.g., Hexane, Chloroform): Very low solubility is predicted due to

the dominance of the polar functional groups.
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Stability (pH and Temperature)
While detailed kinetic studies on the degradation of Coenzyme B are scarce, its stability can

be inferred from the chemical nature of its functional groups.

pH Stability: The molecule contains an amide bond and a phosphate ester. Both linkages are

susceptible to hydrolysis under strongly acidic or alkaline conditions, with the rate of

hydrolysis increasing at elevated temperatures. The terminal thiol group is a primary site of

reactivity and is prone to oxidation to form a disulfide (CoB-S-S-CoB), particularly at neutral

to alkaline pH where the thiolate anion (RS⁻) is more prevalent and acts as a potent

nucleophile.

Temperature Stability: As a biological molecule, Coenzyme B is expected to exhibit limited

thermal stability. High temperatures can accelerate both hydrolytic degradation and oxidation

of the thiol group. For experimental use, storage at low temperatures (-20°C or below) in an

anaerobic environment is recommended to preserve its integrity.

Redox Potential
The thiol group of Coenzyme B (HS-CoB) is its reactive center, participating in a thiol-disulfide

redox couple with its oxidized homodisulfide form (CoB-S-S-CoB). This redox activity is central

to its biological function. The standard redox potential (E⁰') for the homodisulfide couple has

been recently reassessed.

Redox Couple
Standard Redox Potential
(E⁰')

Reference(s)

CoB-S-S-CoB + 2H⁺ + 2e⁻ ⇌

2 HS-CoB
-270 mV [5]

This negative redox potential indicates that Coenzyme B is a strong reducing agent, consistent

with its biological role as an electron donor[6].

2 HS-CoB
(Thiol Form)

CoB-S-S-CoB
(Disulfide Form)

+ 2H⁺ + 2e⁻

- 2H⁺ - 2e⁻
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Diagram 1: Redox equilibrium of Coenzyme B.

Spectroscopic Profile
Spectroscopic analysis is essential for the identification and quantification of Coenzyme B.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy was instrumental in the original structure elucidation of Coenzyme B[1][3].

¹H NMR: The proton NMR spectrum provides characteristic signals for the different parts of the

molecule. Based on published data for the synthesized compound, the following chemical shifts

(in D₂O) are observed[7].

Proton Assignment Chemical Shift (δ, ppm) Multiplicity

Threonine-CγH₃ 1.25 d

Heptanoyl-(CH₂)₄- 1.30-1.71 m

Heptanoyl-CβH₂ 2.37 t

Heptanoyl-CζH₂-SH 2.52 t

Threonine-CβH 4.19 m

Threonine-CαH 4.29 d

¹³C NMR: Although a complete, assigned spectrum is not readily available in the literature, the

expected chemical shifts can be predicted. Signals would be expected in the aliphatic region

(10-40 ppm) for the heptanoyl chain and threonine methyl group, between 55-75 ppm for the α-

and β-carbons of the threonine backbone, and a downfield signal around 170-180 ppm for the

amide carbonyl carbon.

³¹P NMR: The phosphate group provides a unique spectroscopic handle. For a similar

phosphothreonine peptide, the ³¹P chemical shift is highly pH-dependent, with values of

approximately -0.1 ppm at pH 4.0 and 4.8 ppm at pH 8.0, reflecting the deprotonation of the

phosphate group[5].
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Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and can provide structural

information through fragmentation analysis[2][3].

Molecular Ion: In high-resolution mass spectrometry, the protonated molecule [M+H]⁺ would

be observed at an m/z corresponding to its exact mass (344.0932).

Fragmentation Pattern: While a detailed experimental fragmentation spectrum is not widely

published, predictable cleavage patterns would include:

Loss of the phosphate group (H₃PO₄, -98 Da).

Cleavage of the amide bond, yielding fragments corresponding to the heptanoyl and

phosphothreonine moieties.

Alpha-cleavage adjacent to the terminal thiol group.

UV-Vis Spectroscopy
Coenzyme B lacks an extensive system of conjugated double bonds or aromatic rings, and

therefore it is not expected to have strong absorbance in the visible or near-UV region. A weak

absorbance peak around 200-230 nm is expected due to the n→π* transition of the amide

carbonyl group.

Biochemical Role and Signaling Pathway
Coenzyme B is a key reactant in the final, methane-releasing step of methanogenesis. This

reaction is catalyzed by the enzyme methyl-coenzyme M reductase (MCR). In this reaction,

Coenzyme B (HS-CoB) donates electrons to reduce the methyl group of methyl-coenzyme M

(CH₃-S-CoM), producing methane (CH₄) and a heterodisulfide (CoB-S-S-CoM).
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Diagram 2: Role of Coenzyme B in the terminal step of methanogenesis.

Experimental Protocols
The following sections detail generalized methodologies for determining the key

physicochemical properties of Coenzyme B.

Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol determines the equilibrium solubility of Coenzyme B in a given aqueous buffer.

Preparation: Prepare a series of buffered solutions at the desired pH (e.g., pH 5.0, 7.0, 9.0).

Incubation: Add an excess amount of solid Coenzyme B to a known volume of each buffer in

a sealed vial. Ensure enough solid is present to maintain a saturated solution.
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Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

Quantification: Carefully withdraw an aliquot of the clear supernatant and dilute it

appropriately. Quantify the concentration of dissolved Coenzyme B using a suitable

analytical method, such as HPLC with UV detection (monitoring the amide bond) or a

colorimetric thiol quantification assay (e.g., Ellman's reagent).

Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration

and dilution factor.

1. Add Excess CoB
to Buffer

2. Agitate at
Constant Temp

(24-48h)

3. Centrifuge to
Pellet Solid

4. Collect & Dilute
Supernatant

5. Quantify by
HPLC or Colorimetry

6. Calculate
Solubility

Click to download full resolution via product page

Diagram 3: Experimental workflow for solubility determination.

Analysis of Stability vs. pH and Temperature
This protocol assesses the degradation rate of Coenzyme B under various conditions.
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Sample Preparation: Prepare stock solutions of Coenzyme B in a stable buffer (e.g., pH 5.0

phosphate buffer).

Incubation: Aliquot the stock solution into a series of vials containing buffers of different pH

values (e.g., pH 3, 5, 7, 9, 11). Prepare multiple sets for each pH.

Temperature Control: Incubate each set of pH samples at different constant temperatures

(e.g., 4°C, 25°C, 40°C, 60°C).

Time-Course Sampling: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one

vial from each pH/temperature condition. Immediately quench any reaction by freezing or by

adding a quenching agent if necessary.

Analysis: Analyze the concentration of the remaining intact Coenzyme B in each sample

using a validated stability-indicating HPLC method. The method must be able to resolve the

parent compound from its degradation products (e.g., the disulfide or hydrolysis products).

Data Analysis: Plot the concentration of Coenzyme B versus time for each condition.

Determine the degradation rate constant (k) and half-life (t₁/₂) by fitting the data to an

appropriate kinetic model (e.g., first-order decay).

Determination of Redox Potential
The redox potential can be determined by equilibration with a known redox couple and analysis

by HPLC or NMR.

Redox Buffer Preparation: Prepare a series of redox buffers with defined redox potentials

using a reference couple, such as the glutathione/glutathione disulfide (GSH/GSSG) system.

The potential is set by varying the [GSSG]/[GSH]² ratio according to the Nernst equation.

Equilibration: Add a known amount of Coenzyme B (in its reduced thiol form, HS-CoB) to

each redox buffer. Allow the mixture to equilibrate for several hours under anaerobic

conditions.

Alkylation/Quenching: Quench the thiol-disulfide exchange by adding a rapid alkylating

agent, such as N-ethylmaleimide (NEM), which will react with all free thiols (HS-CoB and

GSH), preventing further reaction.
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Quantification: Separate and quantify the concentrations of the remaining reduced

Coenzyme B (as the NEM-adduct) and the formed oxidized Coenzyme B (CoB-S-S-CoB)

using HPLC-MS.

Nernst Plot: Calculate the ratio of [Oxidized]/[Reduced]² for Coenzyme B at each defined

potential of the reference buffer. Plot the applied potential (E) against log([CoB-S-S-

CoB]/[HS-CoB]²). The y-intercept of this plot corresponds to the standard redox potential

(E⁰') of the Coenzyme B couple.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Structure of component B (7-mercaptoheptanoylthreonine phosphate) of the
methylcoenzyme M methylreductase system of Methanobacterium thermoautotrophicum -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Synthesis of 7-mercaptoheptanoylthreonine phosphate and its activity in the
methylcoenzyme M methylreductase system - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Structure of component B (7-mercaptoheptanoylthreonine phosphate) of the
methylcoenzyme M methylreductase system of Methanobacterium thermoautotrophicum -
PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. 1H and 31P NMR spectroscopy of phosphorylated model peptides - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. The role of 7-mercaptoheptanoylthreonine phosphate in the methylcoenzyme M
methylreductase system from Methanobacterium thermoautotrophicum - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Biosynthesis of (7-mercaptoheptanoyl)threonine phosphate - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Coenzyme B]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1238757/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-coenzyme-b
https://www.benchchem.com/product/b1238757/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-coenzyme-b
https://www.benchchem.com/product/b1238757/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-coenzyme-b
https://www.benchchem.com/product/b1238757/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-coenzyme-b
https://www.benchchem.com/product/b1238757?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/3086878/
https://pubmed.ncbi.nlm.nih.gov/3086878/
https://pubmed.ncbi.nlm.nih.gov/3086878/
https://pubmed.ncbi.nlm.nih.gov/3100513/
https://pubmed.ncbi.nlm.nih.gov/3100513/
https://pmc.ncbi.nlm.nih.gov/articles/PMC323707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC323707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC323707/
https://www.researchgate.net/publication/348286826_Synthesis_of_7-mercaptoheptanoylthreonine_phosphate_and_its_activity_in_the_methylcoenzyme_M_methylreductase_system
https://pubmed.ncbi.nlm.nih.gov/7529751/
https://pubmed.ncbi.nlm.nih.gov/7529751/
https://pubmed.ncbi.nlm.nih.gov/3109409/
https://pubmed.ncbi.nlm.nih.gov/3109409/
https://pubmed.ncbi.nlm.nih.gov/3109409/
https://pubmed.ncbi.nlm.nih.gov/8003472/
https://pubmed.ncbi.nlm.nih.gov/8003472/
https://www.benchchem.com/product/b1238757/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-coenzyme-b
https://www.benchchem.com/product/b1238757/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-coenzyme-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1238757/docs#an-in-depth-technical-guide-to-the-
physicochemical-properties-of-coenzyme-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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